Cas no 95635-55-5 (Ranolazine)

• Product Name: Ranolazine
• CAS No: 95635-55-5
• MF: C₂₄H₃₃N₃O₄
• MW: 427.536526441574
• MDL: MFCD00864690
• CID: 61788
• PubChem ID: 56959
• Update Time: 2026-05-07

Ranolazine Chemical and Physical Properties

Names and Identifiers

• Ranolazine
• 1-Piperazineacetamide,N-(2,6-dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-
• N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]ethanamide
• N-(2,6-diMethylphenyl)-2-{4-[(2R)-2-hydroxy-3-(2-Methoxyphenoxy)propyl]piperazin-1-yl}acetaMide
• Ranolazine(Ranexa)
• 1- 3-(2-Methoxyphenoxy)-2-hydroxypropyl -4- ...
• Ranolazine N-(2,6-Dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide
• Ranolazine (100 mg)
• N-(2,6-Dimethylphenyl)-2-(4-(2-hydroxy-3-(2-methoxy-phenoxy)propyl)piperazin-1-yl)acetamide
• N-(2,6-Dimethylphenyl)-2-(4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)piperazin-1-yl)acetamide
• [14C]-Ranolazine
• 1-[3-(2-methoxyphenoxy)-2-hydroxypropyl]-4-[(2,6,dimethylphenyl)-aminocarbonylmethyl]-piperazine
• 1-[3-(2-methoxyphenoxy)-2-hydroxypropyl]-4-[(2,6-dimethylphenyl)aminocarbonylmethy]piperazine
• 1-Piperazineacetamide,N-(2,6-dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]
• CVT 303
• N-(2,6-dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)-propyl]-1-piperazineacetamide
• Ranexa
• Renexa
• RS 43285-003
• (±)-N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-ylacetamide
• (±)-4-[2-Hydroxy-3-(o-methoxyphenoxy)propyl]-1-piperazineaceto-2′,6′-xylidide
• N-(2,6-Dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl]acetamide
• Ranolazine (Ranexa)
• N-(2,6-dimethylphenyl)-2-{4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl}acetamide
• C24H33N3O4
• DSSTox_RID_80743
• DSSTox_CID_25196
• DSSTox_GSID_45196
• (-)-Ranolazine
• Ran4
• Latixa
• RAN D
• N-(2,6-DIMETH
• 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-, (±)- (ZCI)
• N-(2,6-Dimethylphenyl)-4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1-piperazineacetamide (ACI)
• (±)-Ranolazine
• 4-(Pyrimidin-2-ylmethyl)-7-(4-(trifluoromethyl)phenyl)-3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one
• (+/-)-4-(2-Hydroxy-3-(o-methoxyphenoxy)propyl)-1-piperazineaceto-2',6'-xylidide
• HMS3369I08
• RANOLAZINE [EMA EPAR]
• Z68563450
• Ranexa (TN)
• C01EB18
• HSDB 7924
• RS-43285-003
• HMS2230C19
• DTXCID1025196
• (+-)-Ranolazine
• HMS3884I10
• NSC-759100
• BD164322
• Tox21_110258
• AB00698532_18
• NSC782305
• BRD-A97674275-001-01-9
• NSC 759100
• HMS2090L09
• BRD-A97674275-001-11-8
• (+/-)-N-(2,6-DIMETHYLPHENYL)-4-(2-HYDROXY-3-(2-METHOXYPHENOXY)PROPYL)-1-PIPERAZINEACETAMIDE
• CHEMBL1404
• DB00243
• EN300-122384
• Lopac0_001062
• Pharmakon1600-01505366
• AB00698532-11
• BCP04190
• NCGC00015897-08
• SPECTRUM1505366
• (RS)-ranolazine
• CCG-205139
• HMS3715K06
• D05700
• MLS002154149
• RANOLAZINE (MART.)
• N-(2,6-Dimethyl-phenyl)-2-{4-[2-hydroxy-3-(2-methoxy-phenoxy)-propyl]-piperazin-1-yl}-acetamide
• NCGC00015897-02
• GTPL7291
• BRD-A97674275-001-10-0
• racemic ranolazine
• RANOLAZINE (USP-RS)
• CAS-95635-55-5
• 1-PIPERAZINEACETAMIDE, N-(2,6-DIMETHYLPHENYL)-4-(2-HYDROXY-3-(2-METHOXYPHENOXY)PROPYL)-, (+/-)-
• HY-B0280
• A6IEZ5M406
• AC-1673
• RANOLAZINE [INN]
• ASPRUZYO
• Ranolazine [USAN:INN:BAN]
• Ranolazine [USAN]
• NSC-782305
• 1080496-58-7
• AB00698532-13
• rac-N-(2,6-dimethylphenyl)-2-(4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)piperazin-1-yl)acetamide
• PB21724
• Q907104
• UNII-A6IEZ5M406
• NCGC00015897-03
• 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-
• SB13209
• N-(2,6-DIMETHYLPHENYL)-2-(4-((2RS)-2-HYDROXY-3-(2-METHOXYPHENOXY)PROPYL)PIPERAZIN-1-YL)ACETAMIDE
• AKOS015889500
• RS43285
• NCGC00015897-06
• SBI-0051032.P002
• ranolazinum
• AB00698532_17
• 142387-99-3
• KEG-1295
• HMS2093D21
• s1799
• SDCCGSBI-0051032.P003
• AB00698532_16
• SR-01000076216-8
• Ranolazine (Ranexa)?
• (+/-)-Ranolazine
• BSPBio_002276
• BCP0726000090
• Tox21_110258_1
• N-(2,6-dimethylphenyl)-2-{4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]piperazin-1-yl}ethanimidic acid
• 1-Piperazineacetamide, N-(2,6-dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-, (+-)-
• RANOLAZINE [MART.]
• CHEBI:87690
• DTXSID3045196
• KS-1244
• SMR000857382
• N-(2,6-dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-1-piperazineacetamide
• AB00698532-14
• CHEBI:87681
• NSC759100
• 95635-55-5
• HMS1922F16
• SW197620-4
• BRD-A97674275-300-03-1
• NCGC00095177-01
• (+-)-N-(2,6-Dimethylphenyl)-4-(2-hydroxy-3-(2-methoxyphenoxy)propyl)-1-piperazineacetamide
• HMS3655M12
• Ranolazina
• SR-01000076216
• CVT-303
• NCGC00015897-04
• AB00698532-15
• NCGC00095177-03
• N-(2,6-Dimethylphenyl)-4-
• Ranolazine (USAN/INN)
• MFCD00864690
• BCP9000558
• 1-[3-(2-methoxyphenoxy)-2-hydroxypropyl]-4-[(2,6-dimethylphenyl)aminocarbonylmethyl]piperazine
• RANOLAZINE [USP-RS]
• ASPRUZYO SPRINKLE
• RANOLAZINE [VANDF]
• SR-01000076216-5
• HMS2098K06
• Ranolazine- Bio-X
• SCHEMBL124665
• RANOLAZINE [MI]
• NCGC00015897-05
• NS00002495
• renolazine
• BDBM50173335
• 1-PIPERAZINEACETAMIDE, N-(2,6-DIMETHYLPHENYL)-4-(2-HYDROXY-3-(2-METHOXYPHENOXY)PROPYL)-, (+/-)
• NCGC00095177-02
• RANOLAZINE [ORANGE BOOK]
• (+/-)-1-(3-(2-Methoxyphenoxy)-2-hydroxypropyl)-4-(n-(2,6-dimethylphenyl)carbamoylmethyl)piperazine
• NCGC00015897-22
• RANOLAZINE [WHO-DD]
• rac-ranolazine
• BRD-A97674275-001-04-3

• MDL： MFCD00864690
• Inchi： 1S/C24H33N3O4/c1-18-7-6-8-19(2)24(18)25-23(29)16-27-13-11-26(12-14-27)15-20(28)17-31-22-10-5-4-9-21(22)30-3/h4-10,20,28H,11-17H2,1-3H3,(H,25,29)
• InChI Key： XKLMZUWKNUAPSZ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC(COC2C(OC)=CC=CC=2)O)CC1)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 427.24700
• Monoisotopic Mass: 427.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.3
• XLogP3: 2.7

Experimental Properties

• Color/Form: Powder
• Melting Point: 119-1200C
• Boiling Point: 624.1°C at 760 mmHg
• PSA: 74.27000
• LogP: 2.25680

Ranolazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• RTECS：TK7845360
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Ranolazine

Introduction to Ranolazine (CAS No. 95635-55-5) in Modern Pharmaceutical Research

Ranolazine, a compound with the chemical identifier CAS No. 95635-55-5, has emerged as a significant player in the field of pharmaceuticals, particularly in the management of cardiovascular conditions. This compound, known for its unique mechanism of action, has garnered considerable attention from researchers and clinicians alike. Ranolazine belongs to a class of drugs referred to as antianginals, and it has been specifically developed to address the limitations of traditional treatments for angina pectoris.

The primary pharmacological action of ranolazine is the inhibition of the late inward sodium current in cardiac myocytes. This mechanism is distinct from that of beta-blockers and calcium channel blockers, which are commonly used to treat angina. By targeting the sodium current, ranolazine helps to reduce intracellular calcium overload, which in turn diminishes myocardial oxygen demand. This effect is particularly beneficial for patients who may not tolerate or have contraindications to beta-blockers.

Recent studies have highlighted the efficacy and safety profile of ranolazine in patients with chronic stable angina. A notable clinical trial, known as the CARMA (Clinical Assessment of Ranolazine for Angina Relief) trial, demonstrated that ranolazine could significantly improve exercise tolerance and reduce anginal episodes without causing major adverse effects. This trial played a pivotal role in establishing ranolazine as a viable therapeutic option for patients with angina who have not responded adequately to other medications.

In addition to its benefits in managing angina, ranolazine has shown promise in addressing comorbid conditions often associated with cardiovascular disease. For instance, research indicates that ranolazine may have cardioprotective effects by reducing myocardial ischemia-reperfusion injury. This is particularly relevant in patients undergoing percutaneous coronary intervention (PCI), where minimizing ischemia-reperfusion injury can lead to better outcomes.

The pharmacokinetics of ranolazine are also noteworthy. It exhibits linear pharmacokinetics over a wide dose range, which simplifies dosing regimens and enhances patient compliance. Ranolazine is primarily metabolized by the liver via cytochrome P450 enzymes, specifically CYP3A4 and CYP2D6. This metabolic profile is crucial for understanding potential drug-drug interactions, particularly with medications that are known substrates or inhibitors of these enzymes.

Advances in pharmacogenomics have further illuminated the potential benefits of personalized medicine with ranolazine. Genetic variations in drug-metabolizing enzymes can influence how individuals respond to ranolazine therapy. For example, patients with certain polymorphisms in CYP3A4 may metabolize ranolazine more slowly, potentially requiring dose adjustments to achieve optimal therapeutic effects. Such insights into individual genetic profiles can help tailor treatment plans, thereby improving patient outcomes.

The development of novel delivery systems for ranolazine has also been an area of active research. Formulations such as extended-release tablets aim to provide sustained release of the drug, thereby enhancing bioavailability and reducing dosing frequency. These advancements not only improve patient convenience but also ensure more consistent therapeutic levels over time.

Emerging evidence suggests that ranolazine may have broader applications beyond its primary indication for angina management. Preclinical studies have explored its potential role in conditions such as arrhythmias and heart failure. While these applications are still under investigation, they highlight the multifaceted therapeutic potential of this compound.

The safety profile of ranolazine has been well-documented through extensive clinical trials and post-marketing surveillance. The most commonly reported adverse effects include headache, asthenia (fatigue), dizziness, and nausea. However, these effects are generally mild to moderate in severity and often resolve spontaneously without requiring intervention.

Comparative analyses with other antianginal agents have further underscored the unique advantages of ranolazine. Unlike beta-blockers, which can sometimes exacerbate symptoms such as bronchospasm or worsen peripheral circulation, ranolazine does not share these limitations. Additionally, its lack of significant negative chronotropic effects makes it particularly suitable for patients with concomitant heart failure or bradycardia.

The growing body of evidence supporting the use of ranolazine has led to its inclusion in several clinical practice guidelines for the management of cardiovascular diseases. These guidelines emphasize its role as an effective and safe option for patients with stable angina, especially those who cannot tolerate or have contraindications to other antianginal medications.

Future research directions for ranolazine include exploring its potential benefits in acute coronary syndromes and other cardiovascular conditions where myocardial ischemia is a key pathophysiological mechanism. Additionally, investigating its role in combination therapy regimens could yield further insights into optimizing treatment strategies for patients with complex cardiovascular disease.

In conclusion, Ranolazine (CAS No. 95635-55-5) represents a significant advancement in the management of chronic stable angina due to its unique mechanism of action and favorable safety profile. The ongoing research into its pharmacological properties and broader therapeutic applications continues to enhance our understanding of this valuable pharmaceutical agent.